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Introduction

Delphinidin 3,5-diglucoside is a prominent member of the anthocyanin family, a class of
water-soluble flavonoids responsible for many of the vibrant red, purple, and blue colors
observed in higher plants.[1] As a glycosylated derivative of the aglycone delphinidin, this
compound not only contributes significantly to plant pigmentation but also exhibits a range of
biological activities, including potent antioxidant and anti-inflammatory properties, making it a
subject of increasing interest in the fields of nutrition, pharmacology, and drug development.[2]
This technical guide provides an in-depth overview of the natural sources of delphinidin 3,5-
diglucoside, its biosynthetic pathway, and detailed experimental protocols for its extraction,
isolation, and characterization.

Natural Sources of Delphinidin 3,5-diglucoside

Delphinidin 3,5-diglucoside is widely distributed throughout the plant kingdom, contributing to
the deep blue and purple hues of various fruits, flowers, and vegetables.[3] Notable sources
include pomegranates (Punica granatum), muscadine grapes (Vitis rotundifolia), and the
flowers of Delphinium and Clitoria ternatea species.[3][4] The concentration of delphinidin 3,5-
diglucoside can vary significantly depending on the plant species, cultivar, maturity stage, and
environmental conditions.[5]
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Quantitative Data on Delphinidin 3,5-diglucoside
Content

The following table summarizes the reported concentrations of delphinidin 3,5-diglucoside in
various natural sources. This data is crucial for researchers aiming to isolate the compound or
to develop functional foods and nutraceuticals.

Concentration

Natural Source Plant Part (mg/100g or Reference(s)
mg/100mL)

Pomegranate (Punica  Juice (from
2.11 mg/100mL [6]

granatum) concentrate)

1.56 mg/100mL
(ranging from 0.01 to
6.11)

Pomegranate (Punica )
Pure Juice (average)

[6]7]

granatum)

Pomegranate (Punica
_ 364.0 mg/100g (Total
granatum cv. Juice ) [8]
Anthocyanins)

"Taishanhong')

Muscadine Grape
(Vitis rotundifolia)

] Variable, present as a
Berries ] [4]
common anthocyanin

Eggplant (Solanum

melongena) Skin Present [2]
Blueberries Fruit Present [2]
Blackcurrants Fruit Present [2]
Purple Cabbage Leaves Present [2]

Biosynthesis of Delphinidin 3,5-diglucoside

The biosynthesis of delphinidin 3,5-diglucoside is a multi-step process that begins with the
general phenylpropanoid pathway and proceeds through the flavonoid and anthocyanin-
specific branches. The pathway involves a series of enzymatic reactions that build the core
delphinidin structure, which is then glycosylated at the 3 and 5 positions.
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The key steps and enzymes involved are:
e Phenylpropanoid Pathway: This initial stage produces p-coumaroyl-CoA from phenylalanine.
o Flavonoid Biosynthesis:

o Chalcone Synthase (CHS): Catalyzes the condensation of p-coumaroyl-CoA and three
molecules of malonyl-CoA to form naringenin chalcone.

o Chalcone Isomerase (CHI): Converts naringenin chalcone to naringenin.
o Flavanone 3-Hydroxylase (F3H): Hydroxylates naringenin to produce dihydrokaempferol.

o Flavonoid 3',5'-Hydroxylase (F3'5'H): A key enzyme that introduces hydroxyl groups at the
3'and 5' positions of the B-ring of dihydrokaempferol, leading to the formation of
dihydromyricetin. This step is critical for the synthesis of delphinidin-based anthocyanins.

[°]
e Anthocyanin Biosynthesis:
o Dihydroflavonol 4-Reductase (DFR): Reduces dihydromyricetin to leucodelphinidin.

o Anthocyanidin Synthase (ANS) / Leucoanthocyanidin Dioxygenase (LDOX): Oxidizes
leucodelphinidin to form the unstable aglycone, delphinidin.

e Glycosylation: The final and crucial steps for the formation of delphinidin 3,5-diglucoside
involve the attachment of glucose moieties to the delphinidin backbone. This is catalyzed by
specific UDP-glucose dependent glucosyltransferases (UGTS).

o UDP-glucose:anthocyanidin 3-O-glucosyltransferase (UF3GT): This enzyme transfers a
glucose molecule from UDP-glucose to the 3-hydroxyl group of delphinidin, forming
delphinidin 3-O-glucoside.[10][11]

o UDP-glucose:anthocyanin 5-O-glucosyltransferase (UF5GT): Subsequently, this enzyme
catalyzes the transfer of a second glucose molecule to the 5-hydroxyl group of delphinidin
3-O-glucoside, yielding delphinidin 3,5-diglucoside.[12][13] The order of these
glycosylation steps is crucial for the final product formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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